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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

Cat. No.: B1666784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of 2-
(Benzyloxy)ethanol, a versatile solvent and intermediate used in various scientific and

industrial applications, including pharmaceutical development. This document outlines its

molecular weight and density, supported by experimental protocols for their determination.

Core Physicochemical Data
The fundamental physical properties of 2-(Benzyloxy)ethanol are summarized below. These

values are critical for its application in chemical synthesis, formulation development, and quality

control.
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Property Value Conditions

Molecular Weight 152.19 g/mol

Density 1.071 g/mL at 25 °C

1.0640 g/mL at 20 °C/4 °C[1]

Molecular Formula C₉H₁₂O₂

CAS Number 622-08-2

Boiling Point 265 °C (lit.)[2][3][4]

Refractive Index n20/D 1.521 (lit.)[2][3]

Experimental Protocols for Property Determination
Accurate determination of molecular weight and density is essential for compound

characterization. The following sections detail established experimental methodologies for

these measurements.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique for the precise determination of molecular

weight.[5][6][7] Electrospray Ionization (ESI) is a commonly used soft ionization technique

suitable for polar molecules like 2-(Benzyloxy)ethanol.[6]

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of 2-(Benzyloxy)ethanol is prepared in a suitable

volatile solvent, such as methanol or acetonitrile, often with the addition of a small amount of

formic acid to promote ionization.

Infusion: The sample solution is infused into the ESI source at a constant flow rate.

Ionization: A high voltage is applied to the capillary tip, causing the nebulized droplets to

become charged. As the solvent evaporates, the charge density on the droplets increases,

leading to the formation of gas-phase molecular ions (e.g., [M+H]⁺ or [M+Na]⁺).
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Mass Analysis: The generated ions are directed into a mass analyzer (e.g., Quadrupole,

Time-of-Flight, or Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

[6]

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion is identified to determine

the molecular weight of the compound. High-resolution mass spectrometry can provide

highly accurate mass measurements, allowing for the confirmation of the elemental

composition.[6][7]

Density Determination via Pycnometry
A pycnometer is a flask with a precisely known volume used for measuring the density of a

liquid.[3][8][9] This method offers high accuracy and is a standard procedure for determining

the density of pure liquids.[10][11]

Methodology: Using a Pycnometer

Preparation: The pycnometer is thoroughly cleaned and dried. Its mass (m₀) is accurately

measured using an analytical balance.[3]

Calibration (with Water): The pycnometer is filled with distilled water of a known temperature

and density. The mass of the pycnometer filled with water (m₁) is measured. The exact

volume of the pycnometer (V) can be calculated using the known density of water at that

temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-
(Benzyloxy)ethanol. Care is taken to avoid air bubbles.[10]

Mass Determination: The mass of the pycnometer filled with the sample liquid (m₂) is

measured.[9]

Calculation: The mass of the 2-(Benzyloxy)ethanol is calculated by subtracting the mass of

the empty pycnometer (m₂ - m₀). The density (ρ) of the sample is then determined by

dividing its mass by the volume of the pycnometer: ρ = (m₂ - m₀) / V.[3]
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Logical Workflow for Physicochemical
Characterization
The following diagram illustrates the logical workflow for the determination of the molecular

weight and density of a liquid sample like 2-(Benzyloxy)ethanol.

Caption: Workflow for determining molecular weight and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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